Cas no 98198-31-3 (Ketone, 5-mercapto-2-thienyl methyl (6CI))

• Product Name: Ketone, 5-mercapto-2-thienyl methyl (6CI)
• CAS No: 98198-31-3
• MF: C₆H₆OS₂
• MW: 158.241239070892
• CID: 1002435
• Update Time: 2024-02-06

Ketone, 5-mercapto-2-thienyl methyl (6CI) Chemical and Physical Properties

Names and Identifiers

• Ketone, 5-mercapto-2-thienyl methyl (6CI)
• 2-Mercapto-5-acetyl-thiophen
• Ethanone, 1-(5-mercapto-2-thienyl)-

• Inchi： 1S/C6H6OS2/c1-4(7)5-2-3-6(8)9-5/h2-3,8H,1H3
• InChI Key： YXIHERUYRZGULU-UHFFFAOYSA-N
• SMILES： C(=O)(C1SC(S)=CC=1)C

Computed Properties

• Exact Mass: 157.986
• Monoisotopic Mass: 157.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2